![molecular formula C19H17N3O4S B4988509 N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide](/img/structure/B4988509.png)
N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide, also known as NSC745887, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of sulfonamides and has been studied extensively for its potential as a therapeutic agent in various diseases.
Mechanism of Action
N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide exerts its therapeutic effects by inhibiting the activity of enzymes involved in various disease pathways. For example, this compound can inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair. By inhibiting these enzymes, this compound can prevent the growth and proliferation of cancer cells. Additionally, this compound can inhibit the activity of enzymes involved in inflammation and oxidative stress, which can contribute to the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. Studies have shown that this compound can increase the levels of reactive oxygen species (ROS) in cancer cells, leading to DNA damage and cell death. Additionally, this compound can reduce the levels of pro-inflammatory cytokines in animal models of arthritis, leading to a reduction in inflammation. This compound has also been shown to increase the levels of antioxidant enzymes in animal models of Parkinson's disease, leading to a reduction in oxidative stress.
Advantages and Limitations for Lab Experiments
N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide has several advantages for lab experiments. This compound is easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has been extensively studied in various disease models, providing a wealth of information on its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. This compound has low solubility in water, which can limit its use in certain assays. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide. One potential area of research is the development of analogs of this compound with improved solubility and bioavailability. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide involves the reaction of 4-methyl-3-nitrobenzenesulfonyl chloride with N-benzyl-2-pyridinamine in the presence of a base. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
N-benzyl-4-methyl-3-nitro-N-2-pyridinylbenzenesulfonamide has been extensively studied for its potential in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to have anti-inflammatory properties and can reduce inflammation in animal models of arthritis. Additionally, this compound has been shown to have neuroprotective effects and can protect neurons from damage in animal models of Parkinson's disease.
properties
IUPAC Name |
N-benzyl-4-methyl-3-nitro-N-pyridin-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4S/c1-15-10-11-17(13-18(15)22(23)24)27(25,26)21(19-9-5-6-12-20-19)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUFOLOVTGNXEGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=N3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.